Cas no 452-67-5 (2,5-Difluorotoluene)
2,5-Difluorotoluene structure
Product Name:2,5-Difluorotoluene
CAS No:452-67-5
MF:C7H6F2
MW:128.119349002838
MDL:MFCD00000347
CID:37471
PubChem ID:67980
Update Time:2025-10-28
2,5-Difluorotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Difluorotoluene
- 1,4-difluoro-2-methylbenzene
- Toluene,2,5-difluoro- (6CI,7CI,8CI)
- Benzene, 1,4-difluoro-2-methyl-
- NSC 25757
- YSNVKDGEALPJGC-UHFFFAOYSA-N
- 1,4-DIFLUORO-2-METHYL-BENZENE
- 1,4-difluor-2-methylbenzol
- 2,5-Difluorotolune
- NSC25757
- P-DITRIFLUOROTOLUENE
- KSC236K9R
- Benzene,4-difluoro-2-methyl-
- 1,4-Difluoro-2-methylbenzene #
- SBB085716
- L
- W-106152
- DTXSID10196423
- Q63396382
- TOLUENE, 2,5-DIFLUORO-
- D4042
- AM20060400
- 452-67-5
- 7K9PUS3HC7
- PS-11940
- NS00042957
- NSC-25757
- CS-W011135
- A7131
- EINECS 207-205-6
- MFCD00000347
- UNII-7K9PUS3HC7
- SCHEMBL168684
- AKOS005063607
- EN300-95447
- AC-9823
- AI3-52231
- FT-0610370
- 2,5-difluoro-toluene
- Benzene, 1,4difluoro2methyl
- DB-024056
- DTXCID20118914
- 207-205-6
- FD69975
-
- MDL： MFCD00000347
- Inchi： 1S/C7H6F2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
- InChI Key： YSNVKDGEALPJGC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C)F
- BRN： 2041492
Computed Properties
- Exact Mass: 128.04400
- Monoisotopic Mass: 128.043757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.36
- Melting Point: -35°C(lit.)
- Boiling Point: 117°C(lit.)
- Flash Point: 12 ºC
- Refractive Index: 1.451-1.453
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 0.00000
- LogP: 2.27320
- Solubility: Insoluble in water
2,5-Difluorotoluene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225,H315,H319,H335
-
Warning Statement：
P210,P241,P303
P361
P353,P305
P351
P338,P405,P501A - Hazardous Material transportation number：UN 1993 3/PG 2
- WGK Germany：3
- Hazard Category Code： R11
- Safety Instruction： S16-S29-S33
-
Hazardous Material Identification：
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11
- HazardClass：3
- PackingGroup：II
- Packing Group：II
- Hazard Level：3
- Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas.
2,5-Difluorotoluene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,5-Difluorotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4042-25g |
2,5-Difluorotoluene |
452-67-5 | 98.0%(GC) | 25g |
￥1330.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4042-5g |
2,5-Difluorotoluene |
452-67-5 | 98.0%(GC) | 5g |
￥295.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D804A-25g |
2,5-Difluorotoluene |
452-67-5 | 99% | 25g |
￥47.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D804A-100g |
2,5-Difluorotoluene |
452-67-5 | 99% | 100g |
￥169.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D804A-5g |
2,5-Difluorotoluene |
452-67-5 | 99% | 5g |
￥32.0 | 2022-09-28 | |
| Fluorochem | 001466-100g |
2,5-Difluorotoluene |
452-67-5 | 98% | 100g |
￡20.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120698-5g |
2,5-Difluorotoluene |
452-67-5 | 98% | 5g |
¥35.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120698-100g |
2,5-Difluorotoluene |
452-67-5 | 98% | 100g |
¥323.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120698-25g |
2,5-Difluorotoluene |
452-67-5 | 98% | 25g |
¥101.90 | 2023-09-03 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | TE2140-25g |
2,5-Difluorotoluene |
452-67-5 | ≥98% | 25g |
￥1125元 | 2023-09-15 |
2,5-Difluorotoluene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:452-67-5)2,5-Difluorotoluene
Order Number:sfd12412
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
2,5-Difluorotoluene Related Literature
-
Michael Burt,Kathleen Wilson,Rick Marta,Moaraj Hasan,W. Scott Hopkins,Terry McMahon Phys. Chem. Chem. Phys. 2014 16 24223
-
2. Diels–Alder reactions of polyfluorocyclohexa-1,3-dienes. Part III. Addition of alkynes, ethylene, and allene to 2H,3H-hexafluorocyclohexa-1,3-diene and reaction of some Diels–Alder adducts of octafluorocyclohexa-1,3-diene with lithium aluminium hydrideW. J. Feast,W. K. R. Musgrave,R. G. Weston J. Chem. Soc. C 1971 937
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:452-67-5)2,5-Difluorotoluene
Purity:99%
Quantity:200KG
Price ($):Inquiry